Cas no 802-51-7 (2,5-di(2-naphthyl)-1,3,4-oxadiazole)

• Product name: 2,5-di(2-naphthyl)-1,3,4-oxadiazole
• CAS No: 802-51-7
• MF: C₂₂H₁₄N₂O
• MW: 322.35936498642
• CID: 985305
• PubChem ID: 69932

2,5-di(2-naphthyl)-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2,5-di(2-naphthyl)-1,3,4-oxadiazole
• 2,5-dinaphthalen-2-yl-1,3,4-oxadiazole
• EINECS 212-352-4
• 2,5-Di-(2-naphthyl)-1,3,4-oxadiazol
• DTXSID70230150
• NSC 90481
• SCHEMBL9195816
• NSC-90481
• NSC90481
• 2,5-di-2-naphthyl-1,3,4-oxadiazole
• 802-51-7
• NS00038068
• NQDGITXYARLRTF-UHFFFAOYSA-N

• Inchi： InChI=1S/C22H14N2O/c1-3-7-17-13-19(11-9-15(17)5-1)21-23-24-22(25-21)20-12-10-16-6-2-4-8-18(16)14-20/h1-14H
• InChI Key： NQDGITXYARLRTF-UHFFFAOYSA-N
• SMILES： C1=CC=C2C=C(C=CC2=C1)C3=NN=C(O3)C4=CC5=CC=CC=C5C=C4

Computed Properties

• Exact Mass: 322.111
• Monoisotopic Mass: 322.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 38.9A^2

Experimental Properties

• Density: 1.251
• Boiling Point: 556.4°C at 760 mmHg
• Flash Point: 293.1°C
• Refractive Index: 1.7